3-methoxy-4-(2-methyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol

• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol
• IUPAC Name: 3-methoxy-4-(2-methyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol
• InChI: InChI=1S/C18H17N3O2/c1-11-9-16-13-5-3-4-6-15(13)19-18(21(16)20-11)14-8-7-12(22)10-17(14)23-2/h3-10,18,20,22H,1-2H3
• InChI Key: RWNXFSSWBOCXMF-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC2=C3C=CC=CC3=NC(N2N1)C4=C(C=C(C=C4)O)OC

Description

3-methoxy-4-(2-methyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-methoxy-4-(2-methyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol is not fully understood. However, it has been suggested that it exerts its pharmacological effects by modulating various signaling pathways involved in inflammation, oxidative stress, and cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that 3-methoxy-4-(2-methyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol exhibits a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. It has also been shown to reduce oxidative stress by increasing the activity of antioxidant enzymes such as superoxide dismutase and catalase. Additionally, it has been shown to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-methoxy-4-(2-methyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol in lab experiments is its ability to exhibit multiple pharmacological effects, making it a versatile compound for various applications. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several future directions for research on 3-methoxy-4-(2-methyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol. One potential area of focus is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and to identify its potential therapeutic targets. Finally, more research is needed to explore the potential applications of 3-methoxy-4-(2-methyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol in various fields such as drug discovery, neuroprotection, and cancer therapy.
In conclusion, 3-methoxy-4-(2-methyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol is a synthetic compound that has shown great potential in scientific research. Its multiple pharmacological effects make it a versatile compound for various applications. Further research is needed to fully understand its mechanism of action and to identify its potential therapeutic targets.

Synthesis Methods

The synthesis of 3-methoxy-4-(2-methyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol involves a multi-step process that includes the reaction of 2-methyl-3,5-dihydropyrazolo[1,5-c]quinazoline with 4-hydroxy-3-methoxybenzaldehyde in the presence of a catalyst. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

3-methoxy-4-(2-methyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol has been extensively studied for its potential applications in various scientific fields. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.